Cas no 37707-64-5 (1H-Indole,3,3'-[1-(3-pyridinyl)ethylidene]bis-)

• Product Name: 1H-Indole,3,3'-[1-(3-pyridinyl)ethylidene]bis-
• CAS No: 37707-64-5
• MF: C₂₃H₁₉N₃
• MW: 337.417064905167
• CID: 320375
• PubChem ID: 253772
• Update Time: 2025-04-19

1H-Indole,3,3'-[1-(3-pyridinyl)ethylidene]bis- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3,3'-[1-(3-pyridinyl)ethylidene]bis-
• 3-[1-(1H-indol-3-yl)-1-pyridin-3-ylethyl]-1H-indole
• 1,1-Di-indol-3-yl-1-[3]pyridyl-aethan
• 1,1-di-indol-3-yl-1-[3]pyridyl-ethane
• 1,1-Di-indol-3-yl-1-< 3-pyridyl> -ethan
• 1H,1'H-3,3'-(1-pyridin-3-yl-ethane-1,1-diyl)-bis-indole
• 3,3'-[1-(pyridin-3-yl)ethane-1,1-diyl]bis(1h-indole)
• AC1L5OTQ
• AC1Q4WWM
• AR-1E8504
• CTK4H8671
• NSC77006
• NSC-77006
• 37707-64-5
• DTXSID40291657
• 1,1-bis(indol-3-yl)-1-(3-pyridyl)-ethane
• 3,3'-[1-(Pyridin-3-yl)ethane-1,1-diyl]di(1H-indole)

• Inchi： 1S/C23H19N3/c1-23(16-7-6-12-24-13-16,19-14-25-21-10-4-2-8-17(19)21)20-15-26-22-11-5-3-9-18(20)22/h2-15,25-26H,1H3
• InChI Key： ARVAXQUUHFZJRI-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(=C1)C(C)(C1C=NC=CC=1)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 337.15807
• Monoisotopic Mass: 337.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.261
• Boiling Point: 585.6°C at 760 mmHg
• Flash Point: 263.7°C
• Refractive Index: 1.73
• PSA: 44.47
• LogP: 5.39850